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Compound of Interest

Compound Name: N,N-Diallylaniline

CAS No.: 6247-00-3

Cat. No.: B1595336

Get Quote

Abstract
This guide details the optimized protocol for the synthesis of N,N-Diallylaniline (CAS: 3046-43-

3) via nucleophilic substitution (

) of aniline with allyl bromide. Unlike industrial methods utilizing high-pressure autoclaves, this
bench-top protocol utilizes potassium carbonate (

) as a mild, non-nucleophilic base in acetonitrile (

) or ethanol (

). This method prioritizes safety (controlling lachrymatory reagents), yield optimization (>85%),
and purity suitable for pharmaceutical applications.

Introduction & Principle
N,N-Diallylaniline is a tertiary amine synthesized by the double alkylation of aniline. The

reaction proceeds via a stepwise

mechanism where the nitrogen lone pair attacks the electrophilic carbon of allyl bromide.
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Key Challenges addressed in this protocol:

Mono- vs. Bis-allylation: Controlling stoichiometry to ensure complete conversion to the

tertiary amine while avoiding quaternary ammonium salt formation.

Safety: Allyl bromide is a potent lachrymator and alkylating agent.

Workup: Efficient removal of inorganic salts and unreacted allyl bromide.

Reaction Scheme
Mechanistic Insight & Logic
The synthesis relies on the varying nucleophilicity of the amine species.

First Alkylation: Aniline is neutral and moderately nucleophilic. It displaces bromide to form

N-allylaniline.

Base Intervention: The generated HBr is immediately neutralized by

, preventing the protonation of the amine (which would deactivate it).

Second Alkylation: The secondary amine (N-allylaniline) is more nucleophilic than the

primary aniline due to the inductive electron-donating effect of the allyl group. This ensures

the second alkylation proceeds rapidly.

Over-Alkylation Control: While the tertiary amine is formed, steric hindrance from the two

allyl groups and the phenyl ring significantly retards the formation of the quaternary

ammonium salt, provided the temperature is controlled (reflux in MeCN is ideal at ~82°C).

Visual Mechanism (Graphviz)

Aniline
(Nucleophile)

Transition State 1
(S_N2 Attack)

+ AllylBr

Allyl Bromide
(Electrophile)

N-Allylaniline
(Secondary Amine)

- HBr

K2CO3
(Base)

Deprotonation
(Scavenge HBr)

Transition State 2
(S_N2 Attack)

+ AllylBr

Regenerates Free Amine

N,N-Diallylaniline
(Tertiary Amine)

- HBr

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1595336?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Figure 1: Step-wise alkylation mechanism illustrating the transformation from primary to tertiary

amine.

Safety Assessment (Critical)
Hazard Risk Mitigation

Allyl Bromide
High: Lachrymator, Toxic,

Flammable.

Handle only in a functioning

fume hood. Use double nitrile

gloves. Keep a beaker of dilute

NaOH nearby to neutralize

spills.

Aniline

High: Toxic by inhalation/skin

absorption;

Methemoglobinemia.

Wear long sleeves, gloves,

and eye protection. Avoid

breathing vapors.

Acetonitrile
Moderate: Flammable,

metabolizes to cyanide.

Keep away from heat sources.

Dispose of in organic waste.

Materials & Equipment
Reagents:

Aniline (ReagentPlus®, 99%)

Allyl Bromide (99%, stabilized)

Potassium Carbonate (

), anhydrous, granular (Grind to powder for better surface area)

Acetonitrile (MeCN), anhydrous (or Ethanol as a greener alternative)

Ethyl Acetate & Hexanes (for purification)

Sodium Sulfate (
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), anhydrous

Equipment:

100 mL Round Bottom Flask (RBF) (2-neck preferred)

Reflux Condenser[1]

Magnetic Stir Plate & Bar[2]

Oil Bath with Temperature Control

Separatory Funnel

Rotary Evaporator[3][4]

Experimental Protocol
Step 1: Reaction Setup

Preparation: Oven-dry the 100 mL RBF and magnetic stir bar. Clamp securely over the stir

plate.

Charging: Add Aniline (1.86 g, 20 mmol, 1.0 eq) and Acetonitrile (40 mL). Stir to dissolve.

Base Addition: Add Potassium Carbonate (8.29 g, 60 mmol, 3.0 eq).

Note: Using 3.0 equivalents ensures rapid neutralization of the 2.0 equivalents of HBr

generated.

Reagent Addition: While stirring, add Allyl Bromide (6.05 g, 4.3 mL, 50 mmol, 2.5 eq)

dropwise over 10 minutes.

Tip: A slight excess (2.5 eq) drives the reaction to completion but avoid large excesses to

prevent quaternization.

Step 2: Reaction Execution
Attach the reflux condenser and turn on cooling water.
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Heat the oil bath to 80°C (Reflux).

Stir vigorously for 6–8 hours.

Monitoring: Check progress via TLC (Mobile Phase: 10% Ethyl Acetate in Hexane).

Rf Values: Aniline (~0.3), N-Allylaniline (~0.5), N,N-Diallylaniline (~0.7). The spot for

aniline should disappear completely.

Step 3: Workup[5]
Cool the reaction mixture to room temperature.

Filtration: Filter the mixture through a sintered glass funnel or a Celite pad to remove solid

inorganic salts (KBr, excess

). Wash the solid cake with small portions of Acetonitrile.

Concentration: Remove the solvent (Acetonitrile) using a rotary evaporator to obtain a crude

oily residue.

Extraction:

Dissolve the residue in Ethyl Acetate (50 mL).

Transfer to a separatory funnel.

Wash with Water (2 x 30 mL) to remove trace salts.

Wash with Brine (1 x 30 mL).

Drying: Collect the organic layer, dry over anhydrous

, filter, and concentrate under reduced pressure.

Step 4: Purification
Method A (Distillation - Preferred for Scale >5g): Vacuum distillation. Boiling point is high;

expect ~110-115°C at 10 mmHg.
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Method B (Column Chromatography - Preferred for High Purity):

Stationary Phase: Silica Gel (230-400 mesh).

Eluent: Gradient from 100% Hexane to 5% Ethyl Acetate in Hexane.

Collection: Collect the least polar UV-active spot (High Rf).

Workflow Diagram (Graphviz)
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Figure 2: Operational workflow for the synthesis and purification of N,N-Diallylaniline.
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Data Analysis & Characterization
The product is a pale yellow to colorless oil.[5]

Technique Expected Signal / Value Assignment

Appearance Pale Yellow Oil -

Yield 85 - 92% -

1H NMR (CDCl3) 7.15-7.25 (m, 2H) Meta-ArH

6.65-6.75 (m, 3H) Ortho/Para-ArH

5.80-5.95 (m, 2H)

Vinyl CH (

)

5.10-5.25 (m, 4H)

Terminal Alkene (

)

3.90-3.95 (d, 4H)
Allylic

13C NMR
~148 (C-N), ~133 (Vinyl), ~129

(Ar), ~116 (Alkene), ~112 (Ar),

~52 (N-C)

Carbon Backbone

Interpretation:

The absence of a broad singlet around 3.5-4.0 ppm indicates the complete consumption of

N-H protons (conversion of primary/secondary amine).

The integration of the allylic doublet (3.9 ppm) to the aromatic protons (6.7-7.2 ppm) should

be approximately 4:5.

Troubleshooting Guide
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Observation Diagnosis Corrective Action

Low Yield
Incomplete reaction or loss

during workup.

Increase reaction time to 12h.

Ensure aqueous layer in

extraction is not acidic

(protonated amine stays in

water).

Solid Precipitate in Product Residual salts.
Re-dissolve in ether/EtOAc

and filter again.

TLC shows 3 spots
Mono-allylated intermediate

remains.

Add 0.5 eq more Allyl Bromide

and reflux for 2 more hours.

Product is Dark Brown Oxidation of aniline.

Distill the aniline before use.

Perform reaction under

Nitrogen atmosphere.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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